N-[4-[2-[[1-(4-acetamidophenyl)-4-phenylimidazol-2-yl]sulfanylmethylsulfanyl]-4-phenylimidazol-1-yl]phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[4-[2-[[1-(4-acetamidophenyl)-4-phenylimidazol-2-yl]sulfanylmethylsulfanyl]-4-phenylimidazol-1-yl]phenyl]acetamide is a useful research compound. Its molecular formula is C35H30N6O2S2 and its molecular weight is 630.79. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Applications
- A study found that derivatives similar to N-[4-[2-[[1-(4-acetamidophenyl)-4-phenylimidazol-2-yl]sulfanylmethylsulfanyl]-4-phenylimidazol-1-yl]phenyl]acetamide showed potential antimicrobial activity. These compounds were effective against various bacteria and fungi, highlighting their potential in addressing antimicrobial resistance (Baviskar et al., 2013).
Anticancer Activity
- Research involving derivatives of this compound demonstrated potential antitumor activity. The study conducted in vitro tests against human tumor cell lines, indicating the compounds' effectiveness in inhibiting cancer cell growth (Yurttaş et al., 2015).
Biotransformation and Metabolite Production
- Studies have explored the biotransformation capabilities of similar compounds, leading to the production of novel heteroaromatic compounds. These findings are significant for pharmaceutical applications, especially in the synthesis of new drugs (Mikolasch et al., 2003).
Antioxidant Activity
- Derivatives of this compound have shown significant antioxidant activity. This property is crucial for developing therapies against oxidative stress-related diseases (Chkirate et al., 2019).
Enzyme Inhibition for Therapeutic Applications
- Some studies have identified the enzyme inhibitory potential of related compounds, particularly against α-glucosidase and acetylcholinesterase. These findings have implications for treating diabetes and neurodegenerative diseases (Abbasi et al., 2019).
Properties
IUPAC Name |
N-[4-[2-[[1-(4-acetamidophenyl)-4-phenylimidazol-2-yl]sulfanylmethylsulfanyl]-4-phenylimidazol-1-yl]phenyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C35H30N6O2S2/c1-24(42)36-28-13-17-30(18-14-28)40-21-32(26-9-5-3-6-10-26)38-34(40)44-23-45-35-39-33(27-11-7-4-8-12-27)22-41(35)31-19-15-29(16-20-31)37-25(2)43/h3-22H,23H2,1-2H3,(H,36,42)(H,37,43) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZPZOWXEWADODA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)N2C=C(N=C2SCSC3=NC(=CN3C4=CC=C(C=C4)NC(=O)C)C5=CC=CC=C5)C6=CC=CC=C6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C35H30N6O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
630.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.